N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide
Overview
Description
N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide, also known as C16H18ClN, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 273.77 g/mol.
Mechanism of Action
N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide acts as a selective antagonist of the 5-HT2C serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. By blocking this receptor, this compound can modulate the activity of other neurotransmitters such as dopamine and norepinephrine, which are also involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that this compound can produce a range of biochemical and physiological effects, including changes in neurotransmitter release, receptor binding, and gene expression. It has been shown to increase dopamine and norepinephrine release in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide in lab experiments is its high selectivity for the 5-HT2C receptor, which allows for more precise modulation of neurotransmitter activity. However, one limitation of using this compound is its relatively low potency compared to other drugs that target the same receptor.
Future Directions
There are several potential future directions for research on N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide. One area of interest is the development of more potent and selective analogs of this compound that could be used as therapeutic agents for neurological disorders. Another area of interest is the investigation of the long-term effects of this compound on neurotransmitter activity and gene expression, as well as its potential for abuse and addiction.
Synthesis Methods
The synthesis of N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide involves the reaction between 2-chlorobenzylamine and 4-methylphenylacetic acid in the presence of a dehydrating agent. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-(2-chlorobenzyl)-N'-(4-methylphenyl)ethanediamide has been widely used in scientific research due to its ability to bind to certain receptors in the brain and modulate their activity. It has been studied for its potential applications in the treatment of various neurological disorders such as anxiety, depression, and schizophrenia.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-N'-(4-methylphenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2/c1-11-6-8-13(9-7-11)19-16(21)15(20)18-10-12-4-2-3-5-14(12)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZTUXWXSBUGGEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80367426 |
Source
|
| Record name | N-[(2-chlorophenyl)methyl]-N'-(4-methylphenyl)oxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80367426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6059-58-1 |
Source
|
| Record name | N-[(2-chlorophenyl)methyl]-N'-(4-methylphenyl)oxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80367426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)-2,5-dimethylpyrazine](/img/structure/B4997831.png)
![1-ethyl-4-(3-{1-[(3-methyl-2-thienyl)carbonyl]-4-piperidinyl}propanoyl)piperazine](/img/structure/B4997835.png)
![3-{[(2-furylmethyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B4997844.png)
![5-(3,4-diethoxyphenyl)-7,8-dimethoxy-1,3-diphenyl-3H-pyrazolo[3,4-c]isoquinoline](/img/structure/B4997846.png)
![3,3-dimethyl-4-{[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-2-piperazinone](/img/structure/B4997855.png)
![3-methyl-N-{1-methyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazol-5-yl}butanamide](/img/structure/B4997863.png)
![diethyl [4-(4-nitrophenoxy)butyl]malonate](/img/structure/B4997872.png)
![({2-[(4-cyclohexyl-1-piperazinyl)carbonyl]imidazo[1,2-a]pyridin-3-yl}methyl)methyl[(3-methyl-5-isoxazolyl)methyl]amine](/img/structure/B4997909.png)
